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Compound of Interest

Compound Name: Benfluralin

Cat. No.: B1667989

This guide provides immediate, essential safety protocols and logistical plans for researchers,
scientists, and drug development professionals handling Benfluralin. The following procedural
steps are designed to ensure safe operational handling and disposal.

Benfluralin Hazard Summary

Benfluralin is a pre-emergence herbicide that can pose health and environmental risks if not
handled properly. It may cause skin irritation and allergic skin reactions.[1][2] It is also very
toxic to aquatic life with long-lasting effects.[2][3] Chronic exposure may potentially harm the
liver and kidneys.[4]
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Quantitative Data Summary

Acute Toxicity

LD50 (Oral, Bee)

> 212.4 mg/bee[2]

LD50 (Contact, Bee)

> 200 ug/bee[2]

Aquatic Toxicity

EC50 (Daphnia, 48h)

> 82.8 mg/L[2]

ErC50 (Algae, 72h)

> 2.08 mg/L[2]

General Properties

Appearance

Orange crystalline solid[4]

Water Solubility

1 mg/L[4]

Personal Protective Equipment (PPE)

When handling Benfluralin, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.
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PPE Category

Specifications

Rationale

Hand Protection

Chemical-resistant, unlined,
elbow-length gloves (e.qg.,

nitrile, butyl, neoprene).[1][5]

Prevents skin contact and
absorption. Leather or cotton
gloves are not to be used as

they can absorb the chemical.

[5]

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or a full-face
shield.[1][5]

Protects against splashes and
dust that can cause serious

eye irritation.[2][6]

Body Protection

Chemical-resistant apron and
a protective suit or coveralls
that cover the entire body from
wrists to ankles.[1][2][5]

Minimizes skin contact with
spills or dust. Launder

separately from other clothing.

[5]

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor (OV)
cartridge or canister with a
prefilter should be worn,
especially during mixing,
loading, or in enclosed areas.
[7] A full-face respirator is
recommended if exposure

limits are exceeded.[1]

Protects against inhalation of

harmful dust or vapors.[6]

Footwear

Chemical-resistant boots.[8]

Protects feet from spills. Pants

should be worn over the boots.

[8]

Operational Plan: Handling and Disposal of

Benfluralin

Adherence to the following step-by-step procedures is critical for the safe handling and

disposal of Benfluralin.

Preparation and Handling
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Ventilation: Always handle Benfluralin in a well-ventilated area, such as a chemical fume
hood.[1]

Equipment: Use non-sparking tools to prevent ignition sources.[1]

Avoid Contamination: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the
handling area.

Dust Prevention: Avoid the formation of dust and aerosols.[1]

Emergency Procedures

Skin Contact: Immediately take off contaminated clothing.[1] Wash the affected area with
plenty of soap and water.[1][8] If skin irritation or a rash occurs, seek medical attention.[2]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do so.[1] Seek immediate medical attention.

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. Do not use
mouth-to-mouth resuscitation if the victim ingested or inhaled the chemical. Seek immediate
medical attention.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Spills:

o

Isolate the spill area. For solids, this is at least 25 meters (75 feet) in all directions.[9][10]

[¢]

Wear appropriate PPE for cleanup.[6]

o

For small dry spills, use a clean shovel to place the material into a clean, dry, and covered
container for disposal.[9]

[¢]

Prevent the spill from entering drains or waterways.[1]

Disposal Plan
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o Waste Containers: Collect waste Benfluralin and contaminated materials in suitable, closed,
and clearly labeled containers.[1]

» Disposal Method: Disposal must be in accordance with all applicable federal, state, and local
regulations. The material may be taken to a licensed chemical destruction plant or disposed
of by controlled incineration with flue gas scrubbing.[1]

e Environmental Protection: Do not allow the product to reach the sewage system or ground
water.[2] Benfluralin is very toxic to aquatic organisms.[2]

o Packaging: Uncleaned packaging should be disposed of according to official regulations.[2]

Workflow for Handling Benfluralin
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Caption: Workflow for the safe handling and disposal of Benfluralin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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